Cas no 120796-99-8 (Endothelin 1 (swine),big (9CI))

• Product Name: Endothelin 1 (swine),big (9CI)
• CAS No: 120796-99-8
• MF: C₁₉₃H₂₉₃N₄₉O₅₈S₅
• MW: 4388.01005911827
• CID: 104892
• Update Time: 2026-05-14

Endothelin 1 (swine),big (9CI) Chemical and Physical Properties

Names and Identifiers

• Endothelin 1 (swine),big (9CI)
• CYS-SER-CYS-SER-SER-LEU-MET-ASP-LYS-GLU-CYS-VAL-TYR-PHE-CYS-HIS-LEU-ASP-ILE-ILE-TRP-VAL-ASN-THR-PRO-GLU-HIS-ILE-VAL-PRO-TYR-GLY-LEU-GLY-SER-PRO-SER-ARG-SER
• H-Cys-Ser-Cys-Ser-Ser-Leu-Met-Asp-Lys-Glu-Cys-Val-Tyr-Phe-Cys-His-Leu-Asp-Ile-Ile-Trp-Val-Asn-Thr-Pro-Glu-His-Ile-Val-Pro-Tyr-Gly-Leu-Gly-Ser-Pro-Ser-Arg-Ser-Oh
• CYS-SER-CYS-SER-SER-LEU-MET-ASP-LYS-GLU-CYS-VAL-TYR-PHE-CYS-HIS-LEU-ASP-ILE-ILE-TRP-VAL-ASN-THR-PRO-GLU-HIS-ILE-VAL-PRO-TYR-GLY-LEU-GLY-SER-PRO-SER-ARG-SER: CSCSSLMDKECVYFCHLDIIWVNTPEHIVPYGLGSPSRSDISULFIDE BRIDGES CYS1-CYS15, CYS3-CYS11
• BIG ET-1 (1-39) (PIG)
• BIG ET-1 (1-39) (PORCINE)
• BIG ENDOTHELIN 39 PORCINE
• BIG ENDOTHELIN-1 (PORCINE)
• ANTI-BIG ENDOTHELIN-1 (RAT)
• BIG ENDOTHELIN-1 (1-39) (PIG)
• BIG ENDOTHELIN-1 (PORCINE, 1-39)
• BIG ENDOTHELIN 1 (1-39), PORCINE
• CSCSSLMDKECVYFCHLDIIWVNTPEHIVPYGLGSPSRS (DISULFIDE BRIDGE: 1-15 AND 3-11)

• MDL： MFCD00081409
• Inchi： InChI=1S/C109H159N25O32S5/c1-12-56(9)87(107(163)125-76(109(165)166)39-60-43-113-65-24-18-17-23-63(60)65)134-108(164)88(57(10)13-2)133-99(155)75(42-85(143)144)123-94(150)70(36-54(5)6)118-97(153)73(40-61-44-112-52-114-61)121-103(159)80-49-169-168-48-64(111)89(145)126-77(45-135)102(158)131-81-50-170-171-51-82(105(161)132-86(55(7)8)106(162)124-72(38-59-26-28-62(138)29-27-59)95(151)120-71(96(152)130-80)37-58-21-15-14-16-22-58)129-91(147)67(30-31-83(139)140)116-90(146)66(25-19-20-33-110)115-98(154)74(41-84(141)142)122-92(148)68(32-34-167-11)117-93(149)69(35-53(3)4)119-100(156)78(46-136)127-101(157)79(47-137)128-104(81)160/h14-18,21-24,26-29,43-44,52-57,64,66-82,86-88,113,135-138H,12-13,19-20,25,30-42,45-51,110-111H2,1-11H3,(H,112,114)(H,115,154)(H,116,146)(H,117,149)(H,118,153)(H,119,156)(H,120,151)(H,121,159)(H,122,148)(H,123,150)(H,124,162)(H,125,163)(H,126,145)(H,127,157)(H,128,160)(H,129,147)(H,130,152)(H,131,158)(H,132,161)(H,133,155)(H,134,164)(H,139,140)(H,141,142)(H,143,144)(H,165,166)
• InChI Key： ZUBDGKVDJUIMQQ-UHFFFAOYSA-N
• SMILES： NCCCCC1NC(=O)C(CC(=O)O)NC(=O)C(CCSC)NC(=O)C(CC(C)C)NC(=O)C(CO)NC(=O)C(CO)NC(=O)C2CSSCC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(CC3=CNC4=CC=CC=C34)C(=O)O)=O)C(CC)C)=O)C(CC)C)=O)CC(=O)O)=O)CC(C)C)=O)CC3=CN=CN3)=O)CSSCC(C(NC(C(N2)=O)CO)=O)N)=O)CC2=CC=CC=C2)=O)CC2=CC=C(O)C=C2)=O)C(C)C)=O)NC(=O)C(CCC(=O)O)NC1=O

Computed Properties

• Exact Mass: 2488.00411

Experimental Properties

• Solubility: Soluble in dimethyl sulfoxide
• PSA: 902.83

Endothelin 1 (swine),big (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Endothelin 1 (swine),big (9CI)

Endothelin 1 (swine),big (9CI) and CAS No 120796-99-8: A Comprehensive Overview

Endothelin 1 (swine),big (9CI) is a critical compound in the field of cardiovascular research and pharmacology, with its chemical structure and biological activities extensively studied. The compound is identified by the CAS number CAS No 120796-99-8, which provides a unique identifier for scientific and commercial purposes. This introduction delves into the properties, applications, and recent advancements in research involving this molecule.

The Endothelin 1 (swine),big (9CI) peptide is a member of the endothelin family, which plays a significant role in regulating vascular tone, blood pressure, and inflammation. Endothelins are potent vasoconstrictors, and their dysregulation is associated with various cardiovascular diseases. The swine-derived form of endothelin-1 has garnered attention due to its structural similarity to human endothelin-1, making it a valuable tool for studying endothelin signaling pathways.

In recent years, significant progress has been made in understanding the molecular mechanisms underlying endothelin-1 signaling. Research has highlighted the importance of endothelin receptors (ET-A and ET-B) in mediating the effects of endothelin-1 on vascular smooth muscle cells and other cell types. The CAS No 120796-99-8 compound has been instrumental in these studies, providing researchers with a well-characterized source of endothelin-1 for both in vitro and in vivo experiments.

One of the most compelling areas of research involving Endothelin 1 (swine),big (9CI) is its role in cardiovascular diseases. Studies have shown that elevated levels of endothelin-1 are associated with conditions such as hypertension, atherosclerosis, and heart failure. The use of swine-derived endothelin-1 has allowed researchers to develop novel therapeutic strategies aimed at inhibiting endothelin signaling. These strategies include the development of selective endothelin receptor antagonists (ERAs), which have shown promise in clinical trials.

The development of selective ERAs has been a major focus of pharmaceutical research over the past decade. Compounds like bosentan and ambrisentan have been approved for the treatment of pulmonary arterial hypertension, demonstrating the clinical relevance of targeting the endothelin pathway. The availability of high-purity Endothelin 1 (swine),big (9CI) from CAS No 120796-99-8 has facilitated the optimization of these therapies and the exploration of new drug candidates.

Another area where Endothelin 1 (swine),big (9CI) has made significant contributions is in the study of inflammation and immune responses. Endothelin-1 has been shown to modulate immune cell function, influencing processes such as cytokine production and leukocyte adhesion. This has opened up new avenues for research into inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The use of swine-derived endothelin-1 has provided researchers with a reliable tool for investigating these complex interactions.

In conclusion, Endothelin 1 (swine),big (9CI), identified by CAS No 120796-99-8, is a vital compound in cardiovascular and immunological research. Its role in regulating vascular tone, blood pressure, and inflammation makes it a key target for therapeutic intervention. Recent advancements in understanding endothelin signaling pathways have led to the development of novel treatments for various diseases. The continued study of this compound will undoubtedly contribute to further breakthroughs in medicine and biotechnology.